Cas no 1486519-87-2 (3-azabicyclo[3.1.1]heptan-6-one;hydrochloride)

• Product Name: 3-azabicyclo[3.1.1]heptan-6-one;hydrochloride
• CAS No: 1486519-87-2
• MF: C₆H₁₀ClNO
• MW: 147.602700710297
• MDL: MFCD27991732
• CID: 4601982
• PubChem ID: 73425067
• Update Time: 2025-06-10

3-azabicyclo[3.1.1]heptan-6-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-azabicyclo[3.1.1]heptan-6-one hydrochloride
• 3-AZABICYCLO[3.1.1]HEPTAN-6-ONE HCL
• 3-azabicyclo[3.1.1]heptan-6-onehydrochloride
• 3-aza-bicyclo[3.1.1]heptan-6-one hydrochloride
• 3-azabicyclo[3.1.1]heptan-6-one;hydrochloride
• F8880-2954
• SY120056
• AKOS026726687
• CS-0051523
• MFCD27991732
• 1486519-87-2
• AS-42783

• MDL： MFCD27991732
• Inchi： 1S/C6H9NO.ClH/c8-6-4-1-5(6)3-7-2-4;/h4-5,7H,1-3H2;1H
• InChI Key： LBVGWIKTJNGJKZ-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2CNCC1C2

Computed Properties

• Exact Mass: 147.0450916 g/mol
• Monoisotopic Mass: 147.0450916 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• Molecular Weight: 147.60

Additional information on 3-azabicyclo[3.1.1]heptan-6-one;hydrochloride

Recent Advances in the Study of 3-azabicyclo[3.1.1]heptan-6-one;hydrochloride (CAS: 1486519-87-2)

The compound 3-azabicyclo[3.1.1]heptan-6-one;hydrochloride (CAS: 1486519-87-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, characterized by its unique azabicyclo framework, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for researchers and industry professionals alike.

One of the key areas of research involving 3-azabicyclo[3.1.1]heptan-6-one;hydrochloride is its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) highlighted its utility in the development of selective serotonin reuptake inhibitors (SSRIs) with improved pharmacokinetic profiles. The researchers demonstrated that the bicyclic structure enhances binding affinity to target receptors while minimizing off-target effects, a critical factor in reducing adverse drug reactions.

Another significant advancement is the exploration of this compound's potential in treating neurodegenerative diseases. Preclinical studies have shown that derivatives of 3-azabicyclo[3.1.1]heptan-6-one;hydrochloride exhibit neuroprotective effects by modulating glutamate receptors and reducing oxidative stress. These findings, published in Neuropharmacology (2024), suggest a promising avenue for developing new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, recent research has also focused on optimizing the synthetic routes for 3-azabicyclo[3.1.1]heptan-6-one;hydrochloride. A paper in Organic Process Research & Development (2023) detailed a scalable and cost-effective synthesis method, which could facilitate its broader application in drug discovery and development. The study emphasized the importance of green chemistry principles, achieving high yields with minimal environmental impact.

Despite these promising developments, challenges remain in the clinical translation of 3-azabicyclo[3.1.1]heptan-6-one;hydrochloride-based therapies. Issues such as bioavailability, metabolic stability, and long-term safety need to be addressed in future studies. However, the compound's versatility and demonstrated efficacy in preclinical models provide a strong foundation for further investigation.

In conclusion, 3-azabicyclo[3.1.1]heptan-6-one;hydrochloride (CAS: 1486519-87-2) represents a valuable scaffold in modern drug discovery. Its applications span from CNS therapeutics to enzyme inhibition, with ongoing research continually uncovering new possibilities. As synthetic methodologies improve and our understanding of its pharmacological mechanisms deepens, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.